Cas no 727671-82-1 (N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide)

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide is a sulfonamide derivative featuring a benzoxazine core structure. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate or pharmacophore. The presence of the sulfonamide group enhances its binding affinity to biological targets, while the diethyl substitution may influence solubility and pharmacokinetic properties. The methyl and oxo functional groups further contribute to its reactivity and structural diversity. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility underscore its utility in research and industrial settings.

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide structure

727671-82-1 structure

Product Name:N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide

CAS No:727671-82-1

MF:C₁₃H₁₈N₂O₄S

MW:298.358022212982

MDL:MFCD05860242

CID:3082107

PubChem ID:5295629

Update Time:2025-05-28

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

- <br>N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamid e
- MFCD05860242
- N,N-diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
- H34578
- CS-0313905
- 727671-82-1
- ALBB-024448
- LS-07993
- AKOS000644040
- 2H-1,4-benzoxazine-6-sulfonamide, N,N-diethyl-3,4-dihydro-7-methyl-3-oxo-
- N,N-diethyl-7-methyl-3-oxo-4H-1,4-benzoxazine-6-sulfonamide
- N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide
- STK737169
- N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
- MDL： MFCD05860242
- Inchi： 1S/C13H18N2O4S/c1-4-15(5-2)20(17,18)12-7-10-11(6-9(12)3)19-8-13(16)14-10/h6-7H,4-5,8H2,1-3H3,(H,14,16)
- InChI Key： KCDFQKVSFJPHGI-UHFFFAOYSA-N
- SMILES： S(C1C=C2C(=CC=1C)OCC(N2)=O)(N(CC)CC)(=O)=O

Computed Properties

Exact Mass: 298.09872823Da
Monoisotopic Mass: 298.09872823Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 455
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 84.1Å²

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Melting Point: N/A℃
Flash Point: 245.2±27.3 °C

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB414797-500 mg	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide	727671-82-1		500mg	€205.60	2023-06-16
Chemenu	CM524629-1g	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide	727671-82-1	97%	1g	$***	2023-05-29
Chemenu	CM524629-5g	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide	727671-82-1	97%	5g	$***	2023-05-29
TRC	N269380-500mg	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide	727671-82-1		500mg	$ 235.00	2022-06-03
TRC	N269380-1000mg	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide	727671-82-1		1g	$ 390.00	2022-06-03
TRC	N269380-2000mg	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide	727671-82-1		2g	$ 615.00	2022-06-03
abcr	AB414797-500mg	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide; .	727671-82-1		500mg	€205.00	2025-02-10
A2B Chem LLC	AJ08485-500mg	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-sulfonamide	727671-82-1	>95%	500mg	$412.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1384575-500mg	N,N-diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide	727671-82-1	97%	500mg	￥1357.00	2024-07-29
Ambeed	A800084-250mg	N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide	727671-82-1	97%	250mg	$73.0	2024-04-17